Cas no 2229349-47-5 (1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol)

• Product Name: 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol
• CAS No: 2229349-47-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6040795
• PubChem ID: 165666375
• Update Time: 2025-05-23

1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol
• 2229349-47-5
• EN300-1817366

• Inchi： 1S/C13H19NO/c1-13(15,9-14)12-8-4-6-10-5-2-3-7-11(10)12/h4,6,8,15H,2-3,5,7,9,14H2,1H3
• InChI Key： UCOQJZIWTRYKEF-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CC=CC2CCCCC1=2

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol

Research Brief on 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol (CAS: 2229349-47-5): Recent Advances and Applications

1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol (CAS: 2229349-47-5) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting neurological and cardiovascular diseases. This research brief summarizes the latest findings, synthesis methods, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's structural versatility, which allows for modifications to enhance its pharmacokinetic properties. Researchers synthesized derivatives of 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol and evaluated their binding affinity to serotonin and dopamine receptors. The results indicated that certain derivatives exhibited high selectivity for serotonin receptors, suggesting potential applications in treating mood disorders such as depression and anxiety.

In another recent investigation, the compound's role in cardiovascular therapeutics was explored. A team at the University of Cambridge demonstrated that 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol could act as a precursor for the synthesis of beta-blockers. The study, published in ACS Pharmacology & Translational Science, revealed that the compound's tetrahydronaphthalene moiety contributes to improved lipid solubility, enhancing its ability to cross cell membranes and interact with beta-adrenergic receptors.

The synthesis of 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol has also seen advancements. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route using catalytic hydrogenation of naphthalene derivatives followed by chiral resolution. This method achieved a high yield (85%) and enantiomeric excess (>99%), making it suitable for industrial-scale production.

Further research has focused on the compound's potential in neurodegenerative diseases. A preclinical study conducted by the National Institutes of Health (NIH) found that 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol derivatives could inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study, currently under peer review, suggests that these compounds may serve as lead candidates for developing neuroprotective agents.

In conclusion, 1-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-ol (CAS: 2229349-47-5) continues to be a promising scaffold in drug discovery. Its applications span neurological, cardiovascular, and neurodegenerative therapeutics, with ongoing research aimed at optimizing its pharmacological profile. Future studies are expected to explore its clinical potential and further elucidate its mechanism of action.